Cas no 941-63-9 ((3aR,4S,7R,7aS)-rel-3a,4,7,7a-Tetrahydro-4-methyl-4,7-epoxyisobenzofuran-1,3-dione)

• Product Name: (3aR,4S,7R,7aS)-rel-3a,4,7,7a-Tetrahydro-4-methyl-4,7-epoxyisobenzofuran-1,3-dione
• CAS No: 941-63-9
• MF: C₉H₈O₄
• MW: 180.157423019409
• CID: 797321
• PubChem ID: 11062990
• Update Time: 2025-11-07

(3aR,4S,7R,7aS)-rel-3a,4,7,7a-Tetrahydro-4-methyl-4,7-epoxyisobenzofuran-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4,7-Epoxyisobenzofuran-1,3-dione,3a,4,7,7a-tetrahydro-4-methyl-, (3aR,4S,7R,7aS)-rel-
• (3aR,4S,7R,7aS)-rel-3a,4,7,7a-Tetrahydro-4-methyl-4,7-epoxyisobenzofuran-1,3-dione
• 1-METHYL-7-OXABICYCLO[2.2.1]-5-HEPTENE-2,3-DICARBOXYLIC ANHYDRIDE
• exo-4-methyl-7-oxanicyclo[2.2.1]-2-heptene-5,6-dicarboxylic acid anhydride
• 941-63-9
• 1-Methyl-7-oxabicyclo[2.2.1]-5-heptene-2,3-dicarboxylicanhydride

• Inchi： 1S/C9H8O4/c1-9-3-2-4(13-9)5-6(9)8(11)12-7(5)10/h2-6H,1H3/t4-,5-,6+,9+/m1/s1
• InChI Key： CFLSTTHDYSASGE-SPPFEBNGSA-N
• SMILES： O1[C@@H]2C=C[C@@]1(C)[C@@H]1C(=O)OC([C@@H]12)=O

Computed Properties

• Exact Mass: 180.04225873g/mol
• Monoisotopic Mass: 180.04225873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 345.1±42.0 °C at 760 mmHg
• Flash Point: 157.3±27.9 °C
• Solubility: DCM, Ethyl Acetate
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

(3aR,4S,7R,7aS)-rel-3a,4,7,7a-Tetrahydro-4-methyl-4,7-epoxyisobenzofuran-1,3-dione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans Furofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furofurans